Cas no 1394914-91-0 (2-Cyclopropoxypyridin-4-amine)

• Product Name: 2-Cyclopropoxypyridin-4-amine
• CAS No: 1394914-91-0
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 4828077
• PubChem ID: 121231653
• Update Time: 2025-06-10

2-Cyclopropoxypyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropoxypyridin-4-amine

• Inchi： 1S/C8H10N2O/c9-6-3-4-10-8(5-6)11-7-1-2-7/h3-5,7H,1-2H2,(H2,9,10)
• InChI Key： TYDWUWYLILTJAE-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)N)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 1
• Topological Polar Surface Area: 48.1

Additional information on 2-Cyclopropoxypyridin-4-amine

Professional Introduction to Compound with CAS No. 1394914-91-0 and Product Name: 2-Cyclopropoxypyridin-4-amine

2-Cyclopropoxypyridin-4-amine (CAS No. 1394914-91-0) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the pyridine derivative class, which has been extensively studied for its potential applications in medicinal chemistry. The presence of a cyclopropoxy group and an amine functional group in its molecular structure endows it with distinct chemical reactivity and biological activity, making it a valuable scaffold for drug discovery and development.

The structure of 2-cyclopropoxypyridin-4-amine is highly intriguing due to its ability to interact with biological targets in a specific manner. The pyridine ring, a common motif in many bioactive molecules, serves as a core structure that can be modified to enhance pharmacological properties. The cyclopropoxy substituent introduces steric hindrance and electronic effects that can modulate the compound's binding affinity and selectivity. Meanwhile, the amine group provides a site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have shed new light on the pharmacophoric features of 2-cyclopropoxypyridin-4-amine. These studies have revealed that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational studies suggest that this molecule may interact with enzymes such as kinases and phosphodiesterases, which are known to play pivotal roles in diseases like cancer and inflammation.

In the context of drug discovery, 2-cyclopropoxypyridin-4-amine has garnered attention as a potential lead compound for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for further optimization through structure-based drug design approaches. By leveraging high-throughput screening (HTS) techniques and virtual screening methods, researchers have identified several derivatives of this compound that exhibit enhanced biological activity. These derivatives are being evaluated in preclinical studies to assess their efficacy and safety profiles.

The synthesis of 2-cyclopropoxypyridin-4-amine has been optimized through various chemical methodologies, including multi-step organic reactions that introduce the cyclopropoxy and amine functionalities at strategic positions within the pyridine core. Advances in synthetic techniques have enabled the production of this compound in high purity, facilitating its use in both academic research and industrial applications. The synthetic routes developed for this molecule have been published in leading scientific journals, highlighting their efficiency and scalability.

One of the most compelling aspects of 2-cyclopropoxypyridin-4-amine is its potential role in addressing unmet medical needs. Current research indicates that this compound may have therapeutic applications in areas such as antiviral, anti-inflammatory, and anticancer therapies. For example, studies have demonstrated that certain derivatives of this molecule can inhibit the activity of viral proteases, thereby interfering with viral replication. Additionally, preclinical data suggest that it may modulate inflammatory pathways by interacting with key signaling molecules.

The pharmacokinetic properties of 2-cyclopropoxypyridin-4-amine are also of great interest to researchers. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Advanced pharmacokinetic modeling techniques have been employed to predict the behavior of this molecule in vivo. These models help identify potential issues such as poor bioavailability or rapid clearance, allowing researchers to make informed decisions about drug formulation and dosing strategies.

Regulatory considerations play a vital role in the development of new pharmaceutical compounds like 2-cyclopropoxypyridin-4-amine. Compliance with international regulatory standards ensures that these molecules are safe and effective for human use. Researchers are working closely with regulatory agencies to provide comprehensive data on the compound's safety profile and mechanism of action. This collaborative approach is essential for advancing promising candidates through clinical trials and eventual market approval.

The future directions for research on 2-cyclopropoxypyridin-4-amine are multifaceted. Ongoing studies aim to explore its potential interactions with additional biological targets and to develop novel derivatives with improved pharmacological properties. Additionally, efforts are underway to optimize synthetic routes for large-scale production, ensuring cost-effective manufacturing processes. By integrating cutting-edge technologies such as artificial intelligence (AI) into drug discovery pipelines, researchers hope to accelerate the development of next-generation therapeutics based on this promising scaffold.

In conclusion,2-cyclopropoxypyridin-4-amine (CAS No. 1394914-91-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its ability to interact with key biological targets makes it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound is poised to play an important role in addressing critical medical challenges worldwide.